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Abstract
L-vinylglycine, a non-proteinogenic amino acid, is a known natural product found within the

fungal kingdom. Its significance lies in its activity as an irreversible inhibitor of various pyridoxal

phosphate-dependent enzymes, including transaminases, making it a molecule of interest for

researchers in enzymology and drug development. This technical guide provides a

comprehensive overview of the current knowledge on the natural occurrence of L-vinylglycine
in mushrooms, details potential methodologies for its extraction and quantification, and

discusses its known biochemical interactions. Due to the limited availability of specific

quantitative data in publicly accessible literature, this guide also highlights areas where further

research is critically needed.

Natural Occurrence of L-Vinylglycine in Mushrooms
L-vinylglycine has been identified as a constituent of certain mushroom species. However,

detailed quantitative analyses across a wide range of fungi are scarce in scientific literature.

The primary species cited as containing L-vinylglycine is Entoloma sinuatum (formerly known

as Rhodophyllus sinuatus). While its presence is documented, specific concentration ranges

have not been extensively reported.

Table 1: Documented Occurrence of L-Vinylglycine in Mushroom Species
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Mushroom
Species

Common
Name

Family
L-Vinylglycine
Concentration

Reference(s)

Entoloma

sinuatum

Livid Pinkgill,

Leaden

Entoloma

Entolomataceae

Presence

confirmed, but

quantitative data

is not available in

the reviewed

literature.

General

knowledge in

mycology

Note: The lack of quantitative data in this table highlights a significant gap in the current

research landscape. Further studies are required to determine the concentration of L-
vinylglycine in various mushroom species.

Biosynthesis and Biochemical Activity
The biosynthetic pathway of L-vinylglycine in mushrooms has not been fully elucidated. It is

hypothesized to be derived from common amino acid precursors, but the specific enzymatic

steps are yet to be characterized.

The primary biochemical significance of L-vinylglycine stems from its action as a "suicide" or

mechanism-based inhibitor of several enzymes that utilize pyridoxal phosphate (PLP) as a

cofactor.

Mechanism of Enzyme Inhibition
L-vinylglycine's inhibitory action proceeds through the following general steps:

Binding to the Enzyme: L-vinylglycine binds to the active site of a PLP-dependent enzyme,

forming a Schiff base with the PLP cofactor.

Enzymatic Conversion: The enzyme processes L-vinylglycine as it would its natural

substrate.

Formation of a Reactive Intermediate: This processing leads to the formation of a highly

reactive electrophilic intermediate.
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Irreversible Covalent Bonding: The reactive intermediate then covalently bonds with a

nucleophilic residue in the enzyme's active site.

Enzyme Inactivation: This covalent modification permanently inactivates the enzyme.

Mechanism of PLP-Enzyme Inhibition by L-Vinylglycine
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Workflow for L-Vinylglycine Extraction from Mushrooms
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(e.g., 70% Ethanol)
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To cite this document: BenchChem. [L-Vinylglycine in Fungi: A Technical Guide to its Natural
Occurrence and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582818#l-vinylglycine-natural-occurrence-in-
mushrooms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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